Cas no 23536-59-6 ((2S,5R,6R)-6-{(benzyloxy)carbonylamino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic acid)

(2S,5R,6R)-6-{(benzyloxy)carbonylamino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic acid structure
23536-59-6 structure
Product Name:(2S,5R,6R)-6-{(benzyloxy)carbonylamino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic acid
CAS No:23536-59-6
MF:C16H18N2O5S
MW:350.389523029327
CID:5654917
PubChem ID:13020041
Update Time:2023-11-27

(2S,5R,6R)-6-{(benzyloxy)carbonylamino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (2S,5R,6R)-6-{[(benzyloxy)carbonyl]amino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
    • EN300-27729638
    • 23536-59-6
    • SCHEMBL10562117
    • (2S,5R,6R)-6-{(benzyloxy)carbonylamino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic acid
    • Inchi: 1S/C16H18N2O5S/c1-16(2)11(14(20)21)18-12(19)10(13(18)24-16)17-15(22)23-8-9-6-4-3-5-7-9/h3-7,10-11,13H,8H2,1-2H3,(H,17,22)(H,20,21)/t10-,11+,13-/m1/s1
    • InChI Key: WEPYLUNWHXOPJP-NTZNESFSSA-N
    • SMILES: S1C(C)(C)[C@H](C(=O)O)N2C([C@H]([C@@H]12)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 350.09364285g/mol
  • Monoisotopic Mass: 350.09364285g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 547
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 121Ų

(2S,5R,6R)-6-{(benzyloxy)carbonylamino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic acid Pricemore >>

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(2S,5R,6R)-6-{(benzyloxy)carbonylamino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic acid Related Literature

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